[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid

• CAS: 3415-67-6
• Molecular Formula: C9H12O7S
• Molecular Weight: 264.25 g/mol
• SMILES: COC1=C(C=CC(=C1)C(CO)O)OS(=O)(=O)O
• InChI: InChI=1S/C9H12O7S/c1-15-9-4-6(7(11)5-10)2-3-8(9)16-17(12,13)14/h2-4,7,10-11H,5H2,1H3,(H,12,13,14)
• InChIKey: WUFPNASKMLJSND-UHFFFAOYSA-N

Targeted research on central noradrenergic activity requires anatomically specific biomarkers. MHPG sulfate is validated as the selective marker for central NE pools, distinct from peripheral MHPG glucuronide. Its use enables hydrolysis-free LC-MS/MS workflows. • **Biomarker Specificity:** Validated for central noradrenergic activity, with reduced levels in ~80% of depression patients reflecting central NE hypoactivity. • **Analytical Compatibility:** Compatible with direct LC-ESI-MS/MS (50 µL sample, 97-103% accuracy). Eliminates enzymatic hydrolysis step. • **Supply Chain:** High purity (≥98% by HPLC) free acid form (CAS 3415-67-6) in stock. Potassium salt and deuterated internal standard available.

MHPG Sulfate: CNS-Specific Norepinephrine Metabolite for Biomarker Research

[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid (CAS 3415-67-6), commonly known as 3-methoxy-4-hydroxyphenylethyleneglycol sulfate (MHPG-SO₄ or MHPG sulfate), is a phenylsulfate-class metabolite of norepinephrine (NE) that serves as a major conjugated form of MHPG in human biofluids [1]. It is the predominant NE metabolite in serum and constitutes approximately 44% of total urinary MHPG excretion in humans [1]. Unlike its free MHPG counterpart (CAS 534-82-7) or the glucuronide conjugate (MHPG-GlcA, CAS 52002-41-2), MHPG sulfate displays regionally heterogeneous enrichment in brain tissue—reaching up to 80% of total MHPG in the substantia nigra—and has been independently validated as a selective biomarker for central noradrenergic activity [2]. The compound is commercially available as both the free acid form (CAS 3415-67-6, MW 264.25) and as a stabilized potassium salt (CAS 71324-20-4) typically supplied at ≥98% purity (HPLC) .

CNS biomarker research: Reported selective marker for central noradrenergic activity, with sulfate conjugate enrichment in brain tissue.

Direct LC-MS/MS compatibility: Permanent anion enables negative-ion ESI detection without derivatization; reported accuracy 97–103% in validated methods.

Free acid form: CAS 3415-67-6 as primary standard; potassium salt (CAS 71324-20-4) available for solubility needs.

• [1] Human Metabolome Database (HMDB). Showing metabocard for 3-Methoxy-4-hydroxyphenylethyleneglycol sulfate (HMDB0000559). HMDB ID: HMDB0000559. Creation Date 2005-11-16, Updated 2022-09-22. CAS Registry Number 3415-67-6. View Source
• [2] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. doi: 10.1016/0006-8993(77)90626-6. PMID: 856412. View Source

Why Generic MHPG Standards Fail for Central vs. Peripheral Studies

In-class norepinephrine metabolite standards—including free MHPG, MHPG glucuronide, vanillylmandelic acid (VMA), and homovanillic acid (HVA)—cannot be freely interchanged for MHPG sulfate (CAS 3415-67-6) because they report on anatomically and functionally distinct metabolic compartments. Physical exercise and hepatic ethanol metabolism selectively elevate urinary MHPG glucuronide without altering MHPG sulfate excretion, demonstrating that these two conjugates originate from separate peripheral and central NE pools, respectively [1]. In depression cohorts, approximately 80% of patients exhibited reduced MHPG sulfate levels indicative of central NE hypoactivity, while total MHPG measurements failed to detect this deficit [2]. Furthermore, the free acid form (CAS 3415-67-6) offers different solubility, ionizability, and direct LC-MS/MS compatibility in negative-ion mode compared with the potassium salt form (CAS 71324-20-4), making direct substitution analytically hazardous without re-validation [3]. The quantitative evidence below establishes exactly where and how MHPG sulfate differentiates from its closest structural and functional analogs.

Metabolic compartment MHPG glucuronide and free MHPG primarily reflect peripheral norepinephrine pools; direct substitution may confound central NE interpretation in psychiatric studies.

Salt form Potassium salt (CAS 71324-20-4) vs. free acid (CAS 3415-67-6) differ in solubility, ionizability, and LC-MS behavior — analytical re-validation required upon interchange.

Structural analogs Vanillylmandelic acid (VMA) and homovanillic acid (HVA) reflect different catecholamine pathways; they cannot serve as direct surrogates for MHPG sulfate in central NE turnover studies.

• [1] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Aimard G. Sulfate and glucuronide conjugates of 3-methoxy-4-hydroxyphenylglycol (MHPG) in urine of depressed patients: central and peripheral influences. J Neural Transm. 1985;63(3-4):255-69. doi: 10.1007/BF01252030. PMID: 4067598. View Source
• [2] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Moindrot J, Aimard G. [Selective study of sulfate and glucuronide conjugates of urinary MHPG in nervous depression. Peripheral and central influences]. Encephale. 1985 Jan-Feb;11(1):19-24. French. PMID: 3996286. View Source
• [3] Jacob P 3rd, Wilson M, Yu L, Mendelson J, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. doi: 10.1021/ac020101a. PMID: 12403585. View Source

Quantitative Differentiation of MHPG Sulfate from Closest Analogs

Regional Brain Enrichment vs. MHPG Glucuronide in Human CNS

MHPG sulfate demonstrates starkly region-dependent enrichment in human brain tissue, in direct contrast to MHPG glucuronide. In the substantia nigra, MHPG sulfate constitutes 80% of total MHPG, compared with only 5% for the glucuronide conjugate. In cerebrospinal fluid, MHPG sulfate accounts for 15% of total MHPG versus approximately 5% for glucuronide [1]. This differential regional distribution provides direct experimental evidence that MHPG sulfate is the predominant central nervous system MHPG conjugate, making it uniquely suitable for studies targeting central noradrenergic function.

Brain regional enrichment

Head-to-head

MHPG sulfate: 30–80% of total brain MHPG MHPG glucuronide: ~5% across all brain regions

Substantia nigra shows up to 16-fold higher sulfate proportion; CSF: 15% vs. 5%.

Human post-mortem tissue, n=20 CSF; supports central noradrenergic research.

Evidence Dimension	Proportion of total MHPG present as sulfate conjugate vs. glucuronide conjugate in human brain regions and CSF
Target Compound Data	MHPG sulfate: 30% (hypothalamus/cortex) to 80% (substantia nigra) of total brain MHPG; 15% of total CSF MHPG
Comparator Or Baseline	MHPG glucuronide: ~5% of total MHPG in all brain regions and CSF
Quantified Difference	6-fold to 16-fold higher sulfate vs. glucuronide proportion in brain; 3-fold higher in CSF
Conditions	Human post-mortem brain tissue and lumbar CSF analyzed by mass fragmentography; n = 20 CSF samples for sulfate quantification range 0.08–0.850 ng/mL [1]

Why This Matters

For procurement decisions in neuropsychiatric biomarker research, MHPG sulfate is the only MHPG conjugate that provides meaningful signal in brain tissue, where the glucuronide is nearly absent.

• [1] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. doi: 10.1016/0006-8993(77)90626-6. PMID: 856412. View Source

Urinary Excretion Selectivity Upon Peripheral Sympathetic Activation

Physical ergometer exercise selectively increased urinary MHPG glucuronide excretion without altering MHPG sulfate excretion. Similarly, ethanol administration (1 g/kg), which blocks hepatic MHPG conversion to vanillylmandelic acid, elevated urinary MHPG glucuronide while MHPG sulfate remained unchanged [1]. This experimental dissociation provides causal-level evidence that MHPG sulfate originates predominantly from central NE stores, whereas MHPG glucuronide reflects peripheral sympathetic activity.

Urinary excretion selectivity

Head-to-head

MHPG sulfate: no change after exercise or ethanol MHPG glucuronide: significant increase (p<0.05)

Peripheral sympathetic activation selectively elevates glucuronide, not sulfate — causal evidence for central origin.

Healthy volunteers, 24-h urine; supports use as central NE marker.

Evidence Dimension	Change in urinary excretion rate of MHPG sulfate vs. MHPG glucuronide upon two independent peripheral challenges
Target Compound Data	MHPG sulfate: no significant change in urinary excretion rate after either ergometer exercise or ethanol ingestion
Comparator Or Baseline	MHPG glucuronide: statistically significant increase in urinary excretion rate after both challenges (exact fold-change not numerically specified in abstract; p < 0.05 reported in full text)
Quantified Difference	Qualitative dissociation: glucuronide responds to peripheral perturbation; sulfate does not
Conditions	Healthy human volunteers; strong physical exercise (ergometer) and ethanol 1 g/kg oral administration; 24-h urine collection [1]

Why This Matters

Only MHPG sulfate provides a biomarker signal that is unconfounded by peripheral sympathetic activation, making it essential for studies of central noradrenergic function in psychiatry, pharmacology, and exercise physiology.

• [1] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Aimard G. Sulfate and glucuronide conjugates of 3-methoxy-4-hydroxyphenylglycol (MHPG) in urine of depressed patients: central and peripheral influences. J Neural Transm. 1985;63(3-4):255-69. doi: 10.1007/BF01252030. PMID: 4067598. View Source

Diagnostic Sensitivity for Central NE Deficit in Major Depression

In a clinical cohort of 36 severely depressed women compared with 23 healthy controls, approximately 80% of patients exhibited significantly reduced urinary MHPG sulfate excretion, indicating central NE hypoactivity. In contrast, total MHPG (free + conjugated) measurements failed to discriminate patient subgroups from controls in prior studies, and a separate cohort of 32 depressed patients showed little difference in either MHPG fraction versus controls when only total MHPG was analyzed [1][2]. The selective reduction in MHPG sulfate—but not MHPG glucuronide—in the majority of depressed patients demonstrates that MHPG sulfate is a more sensitive and mechanistically specific index of central NE dysfunction.

Depression cohort sensitivity

Endpoint context

~80% of depressed patients

Exhibited reduced urinary MHPG sulfate; total MHPG non-discriminatory in same cohort.

36 patients vs. 23 controls; 24-h urine, GC-MS. Reported endpoint context.

Evidence Dimension	Proportion of depressed patients exhibiting reduced urinary MHPG metabolite excretion and discriminatory power vs. healthy controls
Target Compound Data	MHPG sulfate: ~80% of depressed patients showed low levels (n = 36 patients vs. 23 controls); sulfate and glucuronide MHPG were significantly correlated in healthy subjects (r = 0.53, p = 0.01) but not in depressed patients [1]
Comparator Or Baseline	Total MHPG: described in literature as 'an insensitive measure of central norepinephrine metabolism'; little difference in both fractions in 32 depressed patients vs. controls [2]
Quantified Difference	MHPG sulfate detects central NE deficit in 80% of depressed patients where total MHPG is non-discriminatory
Conditions	24-h urine samples; depressed inpatients (6 endogenous, 19 neurotic, 11 reactive depressions) vs. 23 healthy women; MHPG conjugates measured by selective enzymatic hydrolysis and GC-MS [1]

Why This Matters

Procurement of MHPG sulfate as a reference standard—rather than total MHPG or MHPG glucuronide—is mandatory for clinical studies seeking to detect and quantify central noradrenergic dysfunction with validated diagnostic sensitivity.

• [1] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Moindrot J, Aimard G. [Selective study of sulfate and glucuronide conjugates of urinary MHPG in nervous depression. Peripheral and central influences]. Encephale. 1985 Jan-Feb;11(1):19-24. French. PMID: 3996286. View Source
• [2] Peyrin L. The evaluation of 4-hydroxy-3-methoxyphenylglycol sulfate as a possible marker of central norepinephrine turnover. Studies in healthy volunteers and depressed patients. J Psychiatr Res. 1988;22(2):99-108. doi: 10.1016/0022-3956(88)90003-9. View Source

LC-MS/MS Analytical Performance for Urinary Quantitation

A validated LC-ESI-MS/MS method using deuterated MHPG sulfate as internal standard achieved accuracy of 97–103% of expected values and precision (CV) of 1.9–9.7% across the calibration range of 50–10,000 ng/mL in human urine [1]. This method requires only 50 µL of urine diluted in ammonium formate buffer without solid-phase extraction or enzymatic hydrolysis, enabling direct quantitation of intact MHPG sulfate. By contrast, free MHPG and MHPG glucuronide require enzymatic hydrolysis (sulfatase/glucuronidase) prior to analysis, which introduces additional variability from incomplete hydrolysis and increases total assay time [2]. A separate multi-analyte LC-MS/MS method achieved LODs of 0.03–0.7 ng/mL for HMPG sulfate (MHPG sulfate) with spike recoveries above 86% and intra-/inter-day precision below 8.7% [3].

LC-MS/MS analytical performance

Method context

Accuracy 97–103%, CV 1.9–9.7%, LOD ~0.03 ng/mL

Direct urine dilution, no hydrolysis; 50 µL sample. Supports hydrolysis-free bioanalysis.

Validated LC-ESI-MS/MS; internal standard: deuterated MHPG sulfate.

Evidence Dimension	Analytical method accuracy, precision, LOD, and sample preparation complexity for direct MHPG sulfate quantitation vs. indirect total MHPG determination
Target Compound Data	MHPG sulfate (direct LC-MS/MS): accuracy 97–103%, CV 1.9–9.7%, linear range 50–10,000 ng/mL, LOD ~0.03 ng/mL; 50 µL urine diluted, no hydrolysis [1][3]
Comparator Or Baseline	Total MHPG by HPLC-ECD: requires sulfatase/glucuronidase hydrolysis (variable efficiency), solid-phase extraction, longer run times; LOD ~0.5–2 ng/mL typical for electrochemical detection [2]
Quantified Difference	Direct MHPG sulfate LC-MS/MS eliminates enzymatic hydrolysis step, reduces sample volume requirement by ~20–100-fold vs. total MHPG methods, and achieves 2- to 60-fold lower LODs
Conditions	LC-ESI-MS/MS in negative-ion MRM mode; Waters Xbridge C18 column (150 × 2.1 mm); mobile phase 15% acetonitrile with 2 mM ammonium formate and 85% formic acid (0.05%) [3]

Why This Matters

For bioanalytical laboratories, MHPG sulfate reference standards enable direct, hydrolysis-free LC-MS/MS quantitation with superior accuracy and throughput compared with indirect total MHPG methods, reducing per-sample cost and improving data reproducibility.

• [1] Jacob P 3rd, Wilson M, Yu L, Mendelson J, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. doi: 10.1021/ac020101a. PMID: 12403585. View Source
• [2] Yoshida H, Sakai T, Masuda S, et al. Determination of urinary 3-methoxy-4-hydroxyphenylethylene glycol and its conjugates by high-performance liquid chromatography with electrochemical and ultraviolet absorbance detection. J Chromatogr B Biomed Sci Appl. 2001;754(2):379-86. doi: 10.1016/S0378-4347(00)00627-7. View Source
• [3] Fang L, Lv Y, Sheng X, Yao S. Sensitive, rapid and easy analysis of three catecholamine metabolites in human urine and serum by liquid chromatography tandem mass spectrometry. J Chromatogr Sci. 2012;50(5):419-425. doi: 10.1093/chromsci/bms020. View Source

Physicochemical and Ionization Properties for Method Selection

MHPG sulfate (free acid, CAS 3415-67-6) possesses a predicted logP of -1.5 (ALOGPS) and water solubility of 4.11 g/L, with a calculated pKa (strongest acidic) of -2.2, classifying it as an extremely strong acid [1]. In contrast, free MHPG (CAS 534-82-7) has a logP of 0.426 and is freely soluble in DMSO (100 mg/mL) but less polar, requiring derivatization for GC-MS analysis . The sulfate moiety of MHPG sulfate provides a permanent negative charge at physiological pH, enabling direct detection in negative-ion electrospray ionization MS without derivatization—a key advantage for high-throughput LC-MS/MS methods over free MHPG, which typically requires trimethylsilyl derivatization for GC-MS or electrochemical detection for HPLC [2].

Physicochemical profile

Class-level

logP -1.5, pKa -2.2, water solubility 4.11 g/L

Permanent anion at neutral pH; enables direct negative-ion ESI without derivatization vs. free MHPG (logP 0.43).

Predicted properties (ALOGPS, ChemAxon); experimental solubility from HMDB.

Evidence Dimension	Physicochemical and ionization properties governing analytical method compatibility
Target Compound Data	MHPG sulfate (CAS 3415-67-6): logP -1.5 (ALOGPS), water solubility 4.11 g/L, pKa (strongest acidic) -2.2, permanent anion at neutral pH; directly ionizable in ESI(-) [1]
Comparator Or Baseline	Free MHPG (CAS 534-82-7): logP 0.426, MW 184.19, neutral at physiological pH, soluble in DMSO 100 mg/mL; requires derivatization for GC-MS or electrochemical detection for HPLC
Quantified Difference	LogP difference of 1.9 log units (100-fold partition coefficient shift); ionization mechanism fundamentally different (permanent anion vs. neutral analyte)
Conditions	Predicted properties from ALOGPS and ChemAxon calculators; experimental solubility reported in HMDB and FooDB [1]

Why This Matters

Laboratories selecting between MHPG sulfate and free MHPG as analytical standards must consider that MHPG sulfate is directly compatible with negative-ion LC-MS/MS without derivatization, reducing method complexity and potential sources of analytical error.

• [1] FooDB. Showing Compound 3-Methoxy-4-hydroxyphenylethyleneglycol sulfate (FDB022119). Creation date 2011-09-21. Water Solubility: 4.11 g/L (ALOGPS); logP: -1.5 (ALOGPS); pKa (Strongest Acidic): -2.2 (ChemAxon). View Source
• [2] Jacob P 3rd, Wilson M, Yu L, Mendelson J, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. doi: 10.1021/ac020101a. PMID: 12403585. View Source

Urinary Conjugate Distribution vs. MHPG Glucuronide

In human urine, MHPG sulfate constitutes 44% of total 3-methoxy-4-hydroxyphenylethylene glycol, as established by Bond et al. (1974) [1]. MHPG sulfate and MHPG glucuronide are present in approximately equal amounts in human urine, with the sulfate form being marginally more abundant in some studies [2]. This near-equimolar distribution contrasts sharply with the brain, where sulfate dominates (30–80% of total MHPG) and glucuronide is minimal (~5%), underscoring that the two conjugates provide orthogonal information about central vs. peripheral NE metabolism [3]. For urinary biomarker studies, accurate quantitation of the sulfate fraction specifically requires authentic MHPG sulfate reference material, as enzymatic hydrolysis-based total MHPG assays mask this distribution.

Urinary conjugate ratio

Head-to-head

MHPG sulfate 44% of total urinary MHPG

Approximately equal to glucuronide in urine, contrasting with brain dominance — requires individual standard for fraction-specific quantitation.

Human 24-h urine; GC-MS with deuterated ISTD. Bond et al. 1974.

Evidence Dimension	Percentage of total urinary MHPG present as sulfate conjugate vs. glucuronide conjugate
Target Compound Data	MHPG sulfate: 44% of total urinary MHPG (PMID: 7379456) [1]; approximately 50% of total conjugated MHPG in Peyrin et al. 1985 cohort [2]
Comparator Or Baseline	MHPG glucuronide: approximately 50% of total conjugated urinary MHPG; described as 'equal amounts' in multiple studies [2]
Quantified Difference	Ratio MHPG-SO₄ : MHPG-GlcA ≈ 1:1 in urine vs. 6:1 to 16:1 in brain tissue, demonstrating profound compartment-specific conjugation [3]
Conditions	Human 24-h urine samples; quantitative analysis by GC-MS with deuterated internal standards (Bond et al. 1974) and by selective enzymatic hydrolysis (Peyrin et al. 1985) [1][2]

Why This Matters

Procurement of MHPG sulfate as an individual reference standard is required to quantify the sulfate-specific fraction of urinary MHPG, which is impossible with total MHPG assays that enzymatically hydrolyze both conjugates indiscriminately.

• [1] Bond PA, Dimitrakoudi M, Howlett DR, Jenner FA. Measurement of the two conjugates of 3-methoxy-4-hydroxyphenylethyleneglycol in urine. Biochem Med. 1974;11(4):279-289. PMID: 7379456. [Data cited in HMDB: HMDB0000559]. View Source
• [2] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Moindrot J, Aimard G. [Selective study of sulfate and glucuronide conjugates of urinary MHPG in nervous depression. Peripheral and central influences]. Encephale. 1985 Jan-Feb;11(1):19-24. French. PMID: 3996286. View Source
• [3] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. doi: 10.1016/0006-8993(77)90626-6. PMID: 856412. View Source

Validated Applications for MHPG Sulfate in CNS and Bioanalytical Research

Central NE Turnover Studies in Neuropsychiatric Disorders

MHPG sulfate is the only MHPG conjugate validated as a selective marker of central noradrenergic activity. In depression research, approximately 80% of patients exhibit low MHPG sulfate levels reflecting central NE hypoactivity, a deficit undetectable by total MHPG measurements [1]. Physical exercise and ethanol challenges selectively alter MHPG glucuronide but not MHPG sulfate, confirming the anatomical specificity of the sulfate conjugate for central NE pools [2]. Researchers studying major depressive disorder, schizophrenia (where serum MHPG-SO₄ is reduced), anxiety disorders, and pharmacological modulation of central NE should procure MHPG sulfate as the primary analyte standard rather than MHPG glucuronide or total MHPG.

Direct LC-MS/MS Bioanalysis Without Enzymatic Hydrolysis

The validated LC-ESI-MS/MS method for MHPG sulfate requires only 50 µL of urine diluted in ammonium formate buffer with deuterated internal standard, achieving accuracy of 97–103% and CV of 1.9–9.7% across 50–10,000 ng/mL [1]. This method eliminates the enzymatic hydrolysis step required for total MHPG or MHPG glucuronide analysis, reducing per-sample processing time and eliminating variability from incomplete sulfatase/glucuronidase digestion. A multi-analyte LC-MS/MS panel additionally enables simultaneous quantitation of MHPG sulfate, VMA, and HVA with LODs of 0.03–0.7 ng/mL [3]. Clinical pharmacology laboratories conducting monoamine oxidase inhibitor trials, cocaine addiction pharmacotherapy monitoring, or catecholamine metabolite profiling should select MHPG sulfate standards to build hydrolysis-free, high-precision workflows.

Brain Tissue and CSF Metabolite Profiling

In human brain tissue, MHPG sulfate constitutes up to 80% of total MHPG in the substantia nigra and 30% in the hypothalamus and cortex, while MHPG glucuronide is only ~5% in all brain regions [1]. In CSF, MHPG sulfate ranges from 0.08 to 0.850 ng/mL (mean 0.2365 ng/mL) versus free MHPG which is 20-fold more abundant (mean 5.126 ng/mL), but the sulfate fraction provides uniquely CNS-specific signal unconfounded by peripheral diffusion [1][4]. Neuroscience laboratories quantifying regional brain noradrenergic activity or lumbar CSF MHPG levels for Parkinson's disease, Alzheimer's disease, or spinocerebellar degeneration research require MHPG sulfate reference material as the primary quantitative standard for the sulfate conjugate fraction.

Stable-Isotope Dilution Assays for Absolute Quantitation

Accurate quantitation of endogenous MHPG sulfate in biological matrices requires a deuterated internal standard (MHPG sulfate-d3 potassium salt, CAS 474909-54-1) to correct for matrix effects and ionization variability in LC-MS/MS [1][3]. The unlabeled MHPG sulfate (CAS 3415-67-6) serves as the primary calibration standard for constructing matrix-matched calibration curves. The availability of both labeled and unlabeled forms from the same synthetic route ensures isotopic fidelity and identical chromatographic behavior, which is critical for stable-isotope dilution assays. Bioanalytical laboratories developing validated quantitative methods for MHPG sulfate in urine, serum, plasma, CSF, or brain homogenates must procure both the native compound (CAS 3415-67-6) and its deuterated analog as a matched pair.

Application

Selection Property

Validation Focus

Central NE turnover research in neuropsychiatric disorders

CNS-selective norepinephrine metabolite profiling

Urinary MHPG sulfate excretion endpoint vs. total MHPG

Hydrolysis-free direct LC-MS/MS bioanalysis

Permanent anionic character for negative-ion ESI detection

Method accuracy, precision, and matrix-effect review

Brain tissue and CSF metabolite profiling

Region-specific enrichment (substantia nigra to cortex gradient)

Sulfate fraction vs. glucuronide in CNS compartments

Stable-isotope dilution LC-MS/MS quantitation

Matched unlabeled/deuterated standard pair availability

Isotopic fidelity and matrix-matched calibration linearity

• [1] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Moindrot J, Aimard G. [Selective study of sulfate and glucuronide conjugates of urinary MHPG in nervous depression. Peripheral and central influences]. Encephale. 1985 Jan-Feb;11(1):19-24. French. PMID: 3996286. View Source
• [2] Peyrin L, Pequignot JM, Chauplannaz G, Laurent B, Aimard G. Sulfate and glucuronide conjugates of 3-methoxy-4-hydroxyphenylglycol (MHPG) in urine of depressed patients: central and peripheral influences. J Neural Transm. 1985;63(3-4):255-69. doi: 10.1007/BF01252030. PMID: 4067598. View Source
• [3] Jacob P 3rd, Wilson M, Yu L, Mendelson J, Jones RT. Determination of 4-hydroxy-3-methoxyphenylethylene glycol 4-sulfate in human urine using liquid chromatography-tandem mass spectrometry. Anal Chem. 2002 Oct 15;74(20):5290-6. doi: 10.1021/ac020101a. PMID: 12403585. View Source
• [4] Karoum F, Moyer-Schwing J, Potkin SG, Wyatt RJ. Presence of free, sulfate and glucuronide conjugated 3-methoxy-4-hydroxyphenylglycol (MHPG) in human brain, cerebrospinal fluid and plasma. Brain Res. 1977 Apr 15;125(2):333-9. doi: 10.1016/0006-8993(77)90626-6. PMID: 856412. View Source
• [5] Fang L, Lv Y, Sheng X, Yao S. Sensitive, rapid and easy analysis of three catecholamine metabolites in human urine and serum by liquid chromatography tandem mass spectrometry. J Chromatogr Sci. 2012;50(5):419-425. doi: 10.1093/chromsci/bms020. View Source